Cas no 361380-77-0 (4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate)

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate is a pyrrole-based dicarboxylate ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features tert-butyl and ethyl ester groups at the 4- and 2-positions, respectively, along with methyl substituents at the 3- and 5-positions, enhancing steric and electronic properties. This compound is valued for its stability and versatility in heterocyclic chemistry, serving as a precursor for functionalized pyrroles. The tert-butyl group improves solubility in nonpolar solvents, while the ester functionalities enable further derivatization. Its well-defined molecular architecture makes it suitable for controlled reactions in fine chemical and medicinal chemistry research.
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate structure
361380-77-0 structure
Product Name:4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
CAS No:361380-77-0
MF:C14H21NO4
MW:267.32084441185
MDL:MFCD03093037
CID:1020134
PubChem ID:291762
Update Time:2025-05-23

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 3,5-DIMETHYL-1H-PYRROLE-2,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER 2-ETHYL ESTER
    • 4-tert-butyl-2-ethyl-3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
    • 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 4-(1,1-dimethylethyl) 2-ethyl ester
    • 4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
    • 3,5-dimethylpyrrole-2,4-dicarboxylic acid-4-t-butyl ester-2-ethyl ester
    • MFCD03093037
    • DTXSID70303191
    • NSC-157291
    • SCHEMBL7258145
    • AKOS015909129
    • SB62276
    • 4-O-tert-butyl 2-O-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
    • 4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate 98%
    • A13220
    • PS-6287
    • 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylicacid4-tert-butylester2-ethylester
    • 4-tert-butyl2-ethyl3,5-dimethyl-1h-pyrrole-2,4-dicarboxylate
    • NSC157291
    • CS-0320215
    • 361380-77-0
    • 4-(tert-butyl) 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
    • MDL： MFCD03093037
    • Inchi： 1S/C14H21NO4/c1-7-18-13(17)11-8(2)10(9(3)15-11)12(16)19-14(4,5)6/h15H,7H2,1-6H3
    • InChI Key： XTQZSZZJWWUQON-UHFFFAOYSA-N
    • SMILES： O(C(C1=C(C)NC(C(=O)OCC)=C1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 267.14713
  • Monoisotopic Mass: 267.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 386.8±37.0 °C at 760 mmHg
  • Flash Point: 187.8±26.5 °C
  • PSA: 68.39
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Security Information

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A109011225-1g
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid 4-tert-butyl ester 2-ethyl ester
 361380-77-0 95%
1g
 $260.01 2023-09-02
Alichem
A109011225-5g
3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylic acid 4-tert-butyl ester 2-ethyl ester
 361380-77-0 95%
5g
 $750.87 2023-09-02
TRC
B816320-10mg
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
 361380-77-0
10mg
 $ 50.00 2022-06-06
TRC
B816320-50mg
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
 361380-77-0
50mg
 $ 65.00 2022-06-06
TRC
B816320-100mg
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
 361380-77-0
100mg
 $ 80.00 2022-06-06
Chemenu
CM313361-5g
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
 361380-77-0 95%
5g
 $426 2021-08-18
Apollo Scientific
OR9937-1g
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
 361380-77-0 98%
1g
 £152.00 2025-02-21
abcr
AB282386-1 g
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate; 98%
 361380-77-0
1g
 €153.90 2023-04-26
Chemenu
CM313361-1g
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
 361380-77-0 95%
1g
 $*** 2023-05-30
abcr
AB282386-1g
4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate, 98%; .
 361380-77-0 98%
1g
 €310.00 2025-03-19

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Related Literature

Related Categories

361380-77-0 (4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate) Related Products

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.